N-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-N-methylprop-2-yn-1-amine

• IUPAC Name: N-[2-(2,3-dihydro-1-benzofuran-5-yl)ethyl]-N-methylprop-2-yn-1-amine
• InChI: InChI=1S/C14H17NO/c1-3-8-15(2)9-6-12-4-5-14-13(11-12)7-10-16-14/h1,4-5,11H,6-10H2,2H3
• InChI Key: LUJZGGMNWUFXBV-UHFFFAOYSA-N
• Canonical SMILES: CN(CCC1=CC2=C(C=C1)OCC2)CC#C
• Molecular Formula: C14H17NO
• Molecular Weight: 215.29 g/mol

Description

“N-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-N-methylprop-2-yn-1-amine” is a complex organic compound. It is related to the class of compounds known as benzofurans.

Scientific Research Applications

Synthesis and Characterization

• One-Pot Synthesis and Spectroscopic Analysis

  N-benzyl-N-ethyl-N-[5-nitro-2-(1,1,3,3-Tetramethylbutylamino)-1-benzofuran-3-yl]amine, a compound related to N-[2-(2,3-Dihydro-1-benzofuran-5-yl)ethyl]-N-methylprop-2-yn-1-amine, was synthesized and characterized using FT-IR and NMR spectroscopy. Density Functional Theory (DFT) methods were applied for theoretical studies, demonstrating the compound's optimized structure and vibrational frequencies (Vessally et al., 2013).

• Synthesis of Novel Hexahydroquinoline Derivatives

  Novel ethyl 4-(2-(benzofuran-2-yl)-4-substituted-1,4,5,6,7,8-hexahydroquinolin-1-yl)-benzoate derivatives were synthesized, showcasing the versatility of benzofuran derivatives in chemical synthesis (El-Deen et al., 2016).

• Innovative Methods in Organic Synthesis

  A study demonstrated the synthesis of α-substituted 2-benzofuranmethamines, highlighting the potential of benzofuran derivatives in creating diverse organic molecules (Wongsa et al., 2013).

Biological Applications and Studies

• Cytotoxic Evaluation in Cancer Research

  Benzofuran derivatives have been studied for their cytotoxic effects against human hepatocellular carcinoma cell lines, indicating their potential application in cancer research (El-Deen et al., 2016).

• Analgesic Activity

  Some substituted 1-benzofurans and 1-benzothiophenes have shown considerable analgesic activity, suggesting their use in pain management and pharmaceutical research (Rádl et al., 2000).

• Antimicrobial and Antioxidant Studies

  Synthesized benzofuran derivatives were evaluated for antimicrobial and antioxidant activities, demonstrating their potential in developing new therapeutic agents (Shankerrao et al., 2013).

Material Science and Photoluminescence

• Silver(I) Complexes and Luminescence: A study on a new thiadiazole ligand, prepared from benzofuran derivatives, focused on its silver(I) complex. This research highlights the material science applications of benzofuran derivatives, particularly in photoluminescence (Demir et al., 2019).